Cas no 1261787-12-5 (1-(Chloromethyl)naphthalene-7-carboxaldehyde)

• Product Name: 1-(Chloromethyl)naphthalene-7-carboxaldehyde
• CAS No: 1261787-12-5
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 4935660
• Update Time: 2025-06-10

1-(Chloromethyl)naphthalene-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-7-carboxaldehyde

• Inchi： 1S/C12H9ClO/c13-7-11-3-1-2-10-5-4-9(8-14)6-12(10)11/h1-6,8H,7H2
• InChI Key： QXPSZFBPHQPBQE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CC(C=O)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(Chloromethyl)naphthalene-7-carboxaldehyde

Recent Advances in the Application of 1-(Chloromethyl)naphthalene-7-carboxaldehyde (CAS: 1261787-12-5) in Chemical Biology and Pharmaceutical Research

1-(Chloromethyl)naphthalene-7-carboxaldehyde (CAS: 1261787-12-5) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique naphthalene scaffold and reactive chloromethyl and aldehyde functional groups, has been the focus of several innovative studies aimed at developing novel therapeutic agents and chemical probes. The compound's structural features make it particularly valuable for the synthesis of complex molecules with potential biological activity.

Recent research has highlighted the utility of 1-(Chloromethyl)naphthalene-7-carboxaldehyde in the development of small-molecule inhibitors targeting key enzymes involved in disease pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its application in the synthesis of potent inhibitors of protein kinases, which are critical targets in cancer therapy. The compound's reactive groups allow for efficient conjugation with various pharmacophores, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In addition to its role in drug discovery, 1-(Chloromethyl)naphthalene-7-carboxaldehyde has been employed in the design of fluorescent probes for bioimaging applications. Researchers have exploited its naphthalene core to develop probes with enhanced photophysical properties, enabling real-time visualization of cellular processes. A recent study in Chemical Communications (2024) reported the use of derivatives of this compound for selective detection of reactive oxygen species in live cells, providing valuable insights into oxidative stress-related diseases.

The synthetic versatility of 1-(Chloromethyl)naphthalene-7-carboxaldehyde has also been demonstrated in materials science applications. Its ability to undergo various coupling reactions has made it a valuable precursor for the synthesis of organic semiconductors and luminescent materials. A breakthrough study in Advanced Materials (2023) showcased its incorporation into π-conjugated systems, resulting in materials with exceptional charge transport properties for optoelectronic devices.

From a safety and pharmacological perspective, recent toxicological studies have provided important data on the compound's biological profile. While the chloromethyl group raises some concerns regarding reactivity, structure-activity relationship studies have identified strategies to mitigate potential toxicity while maintaining desired biological activity. These findings, published in Toxicology Reports (2023), have guided the development of safer derivatives for therapeutic applications.

Looking forward, the unique chemical properties of 1-(Chloromethyl)naphthalene-7-carboxaldehyde position it as a promising scaffold for continued innovation in medicinal chemistry and chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems and as a warhead in covalent inhibitor design. The compound's multifaceted applications across different domains of chemical and biological research underscore its importance as a valuable tool in modern drug discovery and development.